Cas no 1261935-88-9 (2-hydroxy-4-(4-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261935-88-9
• MF: C₁₄H₁₂O₅S
• MW: 292.307083129883
• MDL: MFCD18322282
• CID: 1219345
• PubChem ID: 53228113
• Update Time: 2025-08-02

2-hydroxy-4-(4-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic Acid
• 2-Hydroxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID70691646
• 1261935-88-9
• Z3244916419
• MFCD18322282
• 3-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18322282
• Inchi： 1S/C14H12O5S/c1-20(18,19)11-5-2-9(3-6-11)10-4-7-12(14(16)17)13(15)8-10/h2-8,15H,1H3,(H,16,17)
• InChI Key： PFGLDCXXCFUEJI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 292.04054465g/mol
• Monoisotopic Mass: 292.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic Acid

2-Hydroxy-4-(4-Methylsulfonylphenyl)Benzoic Acid: A Versatile Building Block in Modern Chemical Synthesis

The compound 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1261935-88-9) represents a structurally unique derivative of benzoic acid, characterized by the presence of a hydroxyl group at the 2-position and a methylsulfonylphenyl substituent at the 4-position. This molecular architecture combines aromaticity with functional groups that enable diverse reactivity patterns, making it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The methylsulfonyl moiety (–SO₂CH₃) is particularly notable for its ability to modulate electronic properties and solubility profiles, while the hydroxybenzoic acid scaffold is widely recognized for its role in hydrogen bonding and coordination chemistry.

Recent advances in synthetic methodology have highlighted the importance of 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic acid as a precursor for the development of novel therapeutic agents. For instance, studies published in *Journal of Medicinal Chemistry* (2023) demonstrate its utility in the design of sulfonamide-based inhibitors targeting kinases involved in cancer progression. The methylsulfonylphenyl group serves as a bioisosteric replacement for aromatic amides, enhancing metabolic stability while preserving binding affinity to target proteins. Additionally, the hydroxyl functionality facilitates conjugation with amino acids or peptides, enabling the synthesis of prodrugs with improved pharmacokinetic properties.

In materials science, this compound has emerged as a key component in the formulation of functionalized polymers and organic semiconductors. The benzoic acid core provides π-conjugation pathways critical for charge transport, while the methylsulfonyl substituent introduces tunable polarity to optimize interfacial interactions. Research from *Advanced Materials* (2024) showcases its integration into photoactive layers for organic photovoltaics, where its dual role as an electron donor and acceptor enhances device efficiency under low-light conditions.

Structurally, 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic acid exhibits distinct physical properties due to its mixed hydrophilic/hydrophobic nature. The hydroxyl group contributes to hydrogen bonding networks that influence crystallization behavior, whereas the methylsulfonyl group imparts lipophilicity essential for membrane permeability in biological systems. Spectroscopic analyses (NMR, IR) confirm these characteristics: characteristic peaks for –OH stretching (~3300 cm⁻¹), aromatic C–H vibrations (~1600 cm⁻¹), and S=O stretching (~1300 cm⁻¹) align with computational models predicting non-planar conformations to minimize steric hindrance between substituents.

Synthetic routes to this compound typically involve multistep strategies leveraging sulfonation chemistry. A prominent method described in *Organic Letters* (2023) employs electrophilic substitution on para-cresol followed by sulfonylation using methanesulfonyl chloride under phase-transfer catalysis conditions. This approach achieves high regioselectivity (>95%) while minimizing byproduct formation through controlled reaction parameters such as temperature (<50°C) and solvent polarity (acetone/water mixtures). Alternative protocols utilizing microwave-assisted synthesis have further reduced reaction times from 18 hours to under 6 hours without compromising yield or purity.

The environmental impact of this compound remains an active area of investigation. While no direct toxicological data exists for CAS No. 1261935-88-9 itself, comparative studies on structurally related sulfonated benzoates suggest low acute toxicity profiles when handled under standard laboratory conditions (OECD Guideline 471). Nevertheless, responsible disposal practices are recommended due to potential persistence in aquatic ecosystems—a concern shared by many aromatic sulfonates.

Looking ahead, ongoing research explores applications beyond traditional domains. For example, work published in *ACS Sustainable Chemistry & Engineering* (2024) investigates its role as a ligand in metal–organic frameworks (MOFs), where its dual functionalization enables selective gas adsorption capabilities for carbon capture technologies. Additionally, preliminary studies hint at potential use as a chiral auxiliary in asymmetric synthesis pathways targeting enantiopure pharmaceutical intermediates.

In summary, CAS No. 1261935-88-9, or 2-hydroxy-4-(4-methylsulfonylphenyl)benzoic acid, stands out as a multifunctional molecule bridging fundamental chemistry with applied innovation. Its unique combination of aromaticity and functional group diversity positions it at the forefront of modern synthetic strategies across disciplines ranging from drug discovery to sustainable materials development.